Cas no 82663-50-1 (5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one)

5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one structure
82663-50-1 structure
Product Name:5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
CAS No:82663-50-1
MF:C13H23NO
MW:209.327823877335
CID:861613
PubChem ID:144995
Update Time:2025-04-19

5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
    • 5,5-dimethyl-3-(pentylamino)cyclohex-2-en-1-one
    • 5,5-Dimethyl-3-(pentylamino)cyclohex-2-enone
    • DTXSID70231940
    • 82663-50-1
    • Inchi: 1S/C13H23NO/c1-4-5-6-7-14-11-8-12(15)10-13(2,3)9-11/h8,14H,4-7,9-10H2,1-3H3
    • InChI Key: FFEMJBAQTJMHCO-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC(C)(C)C1)NCCCCC

Computed Properties

  • Exact Mass: 209.177964357g/mol
  • Monoisotopic Mass: 209.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų
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